Cas no 80182-35-0 (3-Nitrobenzo(e)pyrene)

3-Nitrobenzo(e)pyrene structure
Product name:3-Nitrobenzo(e)pyrene
3-Nitrobenzo(e)pyrene Chemical and Physical Properties
Names and Identifiers
-
- Benzo(e)pyrene, nitro-
- 3-Nitro-benzo[e]pyrene
- J616.284C
- DB-218170
- YUT08GK3OK
- Benzo[e]pyrene, 3-nitro-
- 3-nitrobenzo[e]pyrene
- BENZO(e)PYRENE, 3-NITRO-
- 80182-35-0
- UNII-YUT08GK3OK
- CHEMBL166923
- Q27294724
- 81340-58-1
- CCRIS 2869
- Benzo[e]pyrene,3-nitro-
- DTXSID801033672
- 3-Nitrobenzo(e)pyrene
- Nitrobenzo(e)pyrene
-
- Inchi: InChI=1S/C20H11NO2/c22-21(23)18-11-10-16-14-6-2-1-5-13(14)15-7-3-4-12-8-9-17(18)20(16)19(12)15/h1-11H
- InChI Key: KUIZRZFISMTDJY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 297.078978594Da
- Monoisotopic Mass: 297.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 45.8Ų
3-Nitrobenzo(e)pyrene Related Literature
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Zhiyao Duan,Yuanyuan Li,Janis Timoshenko,Samuel T. Chill,Rachel M. Anderson,David F. Yancey,Anatoly I. Frenkel,Richard M. Crooks,Graeme Henkelman Catal. Sci. Technol., 2016,6, 6879-6885
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Qiang Wang,Shiyou Guan,Bing Li Catal. Sci. Technol., 2017,7, 4064-4078
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
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